Cas no 104807-41-2 (1,9-Nonanediamine,N1,N9-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-)

• Product Name: 1,9-Nonanediamine,N1,N9-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• CAS No: 104807-41-2
• MF: C₃₇H₆₄N₄O₂
• MW: 596.929670333862
• CID: 212435
• PubChem ID: 128679
• Update Time: 2025-04-19

1,9-Nonanediamine,N1,N9-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Chemical and Physical Properties

Names and Identifiers

• 1,9-Nonanediamine,N1,N9-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• BHC-9C
• N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]nonane-1,9-diamine
• N,N'-bis{6-[(2-methoxybenzyl)amino]hexyl}nonane-1,9-diamine
• N,N'-Di-(6-((2-methoxybenzyl)amino)hexyl)-1,9-nonanediamine tetrahydrochloride
• N,N'-Bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-1,9-nonanediamine
• 104807-41-2
• DTXSID80146753

• Inchi： 1S/C37H64N4O2/c1-42-36-24-14-12-22-34(36)32-40-30-20-10-8-18-28-38-26-16-6-4-3-5-7-17-27-39-29-19-9-11-21-31-41-33-35-23-13-15-25-37(35)43-2/h12-15,22-25,38-41H,3-11,16-21,26-33H2,1-2H3
• InChI Key： HBSRKMYFWZTMRQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCCCCCCNCCCCCCCCCNCCCCCCNCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 596.50332
• Monoisotopic Mass: 596.503
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 30
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 0.974
• Boiling Point: 684.8°Cat760mmHg
• Flash Point: 320.4°C
• Refractive Index: 1.516
• PSA: 66.58
• LogP: 9.17750